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Introduction

[1]JAnnulene, with the chemical formula CisH1s, is a fascinating macrocyclic hydrocarbon and a
classic example of a non-benzenoid aromatic compound.[2] As a member of the annulene
family, it contains a completely conjugated system of alternating single and double bonds in a
monocyclic structure.[3] With 18 Tt-electrons, it adheres to Hickel's rule for aromaticity (4n+2
1i-electrons, where n=4).[4][5] The synthesis and characterization of[1]annulene were
historically significant in validating theoretical predictions of aromaticity in larger ring systems.
[2] Its aromatic nature is evidenced by its planarity, specific bond lengths (approximately 1.39-
1.41 A), and a distinct *H NMR spectrum showing highly deshielded outer protons and strongly
shielded inner protons due to the aromatic ring current.[2][6]

This document provides a detailed, step-by-step protocol for the synthesis of[1]annulene,
primarily based on the well-established method developed by Franz Sondheimer and his
collaborators, which has been rigorously documented in Organic Syntheses.[4] This protocol is
intended for researchers in organic chemistry and related fields.
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The following table summarizes the key transformations and associated quantitative data for
the synthesis of[1]Jannulene via the Sondheimer route.

. . Product
Step Reaction Key Reagents Yield .
Analytical Data
1,5-Hexadiyne, Hexadehydro[1]a
o Copper(ll) nnulene: Not
Oxidative ~5% (crude ] ]
1 ) acetate ] typically isolated
Coupling mixture) ] ]
monohydrate, in pure form in
Pyridine this step.
) Tridehydro[1]ann
Potassium tert- 2.4%
) ] ulene: UV Amax
o butoxide, tert- (spectroscopic
2 Isomerization ) (benzene) = 342
Butyl alcohol, yield from 1,5-
] nm (¢ 155,000).
Benzene hexadiyne)
[4]
[1]JAnnulene:
10% Palladium- Red-brown
Partial on-calcium ~50-60% (from crystals. H NMR
artia
3 ) carbonate, Tridehydro[1]lann  (THF-ds, -60 °C):
Hydrogenation
Hydrogen, ulene) 0 9.25 (12H,
Benzene outer), -2.9 (6H,
inner).[4]
Overall - - ~0.54%[4] -

Note: An improved three-step synthesis has been reported with an overall yield of 4%,
representing a significant enhancement over the classical procedure.[7]

Experimental Protocols
This protocol details the synthesis of[1]annulene from 1,5-hexadiyne.
Safety Precaution: This procedure involves hazardous materials and reactions. It should only

be performed by trained chemists in a well-ventilated fume hood with appropriate personal
protective equipment.
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Part A: Synthesis of Hexadehydro[1]annulene

This step involves the oxidative coupling of a terminal diacetylene, 1,5-hexadiyne, using
copper(ll) acetate in pyridine.[4]

Materials and Equipment:

12-L four-necked, round-bottomed flask with a bottom stopcock

e Mechanical stirrer

» Reflux condenser

e 500-mL pressure-equalizing dropping funnel

o Large heating/cooling bath

o Copper(ll) acetate monohydrate (600 g, 3.00 moles)

e Pyridine (3.8 L)

e 1,5-Hexadiyne (49.5 g, 0.634 mole) dissolved in pyridine (250 mL)

o Ether (for workup)

Hydrochloric acid (for workup)
Procedure:

o Setup: Assemble the 12-L flask in the bath, fitted with the stirrer, reflux condenser, and
dropping funnel.

« Initial Charge: Charge the flask with copper(ll) acetate monohydrate (600 g) and pyridine
(3.8 L).[4]

o Heating: Begin stirring and heat the flask contents to 55 + 1 °C using warm water in the outer
bath. Maintain this temperature for 1 hour.
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Addition of Diacetylene: Add the solution of 1,5-hexadiyne in pyridine to the dropping funnel.
Add this solution to the reaction mixture over 70 minutes while maintaining the temperature
at60 + 1 °C.

Reaction: After the addition is complete, continue stirring the dark brown mixture at 60 £ 1 °C
for an additional 2 hours.

Workup: Cool the reaction mixture to room temperature. Transfer the mixture to a 20-L
separatory funnel and dilute with 5 L of ether. Wash the solution sequentially with water, 10%
hydrochloric acid (until the aqueous layer is acidic), and finally with a sodium carbonate
solution.

Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the
solvent under reduced pressure. The result is a dark brown, semi-solid residue containing
the crude cyclic polyacetylenes.[4]

Part B: Synthesis of Tridehydro[1]annulene

This stage involves a base-catalyzed prototropic rearrangement of the crude product from Part

A to form the more stable, isomerized dehydroannulene.[4]

Materials and Equipment:

2-L round-bottomed flask with reflux condenser
Benzene (800 mL)
Saturated solution of potassium tert-butoxide in tert-butyl alcohol (800 mL)

Ether, water, and hydrochloric acid for workup

Procedure:

Dissolution: Add the dark brown residue from Part A and 800 mL of benzene to the 2-L flask.
Heat to reflux to dissolve the solid.

Isomerization: Briefly cool the solution and rapidly add 800 mL of a saturated solution of
potassium tert-butoxide in tert-butyl alcohol.[4]
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e Reflux: Heat the resulting solution to reflux for 30 minutes.

o Workup: Cool the mixture and transfer it to a large vessel containing approximately 2 L of
ice. Add 2 L of ether and acidify with 10% hydrochloric acid. Separate the organic layer,
wash with water, dry over magnesium sulfate, and evaporate the solvent.

o Chromatography: The resulting residue is purified by column chromatography on alumina.
The column is first developed with a pentane-ether mixture (95:5) to remove benzene,
followed by an 80:20 pentane-ether mixture to elute the products. Tridehydro[1]annulene
appears as a light brown band.[4] The fractions containing the pure product are collected.

Part C: Synthesis of[1]Annulene

The final step is the partial and selective catalytic hydrogenation of the triple bonds in
tridehydro[1]annulene.[4]

Materials and Equipment:

Hydrogenation flask with a side arm and magnetic stirrer

Hydrogen source

10% Palladium-on-calcium carbonate catalyst (1.0 g)

Benzene (30 mL)

Ether (for crystallization)
Procedure:

o Catalyst Preparation: In the hydrogenation flask, suspend 1.0 g of 10% Pd/CaCOs catalyst in
30 mL of benzene. Stir the suspension under a hydrogen atmosphere until no more gas is
absorbed (catalyst saturation).

o Addition of Substrate: Evaporate the solvent from the tridehydro[1]annulene solution
obtained in Part B. Dissolve the resulting brown crystalline residue in 30 mL of benzene. Add
this solution to the hydrogenation flask.
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e Hydrogenation: Stir the mixture vigorously under a hydrogen atmosphere. Monitor the
hydrogen uptake carefully. The reaction is stopped after the absorption of approximately 4.5
to 4.9 molar equivalents of hydrogen.[4]

« |solation: Remove the catalyst by filtration. Concentrate the filtrate to about 6 mL. Add 20 mL
of ether and cool the solution in an ice bath.

o Crystallization: Collect the resulting red-brown crystals of[1]annulene by filtration, wash with
cold ether, and air dry. The overall yield from 1,5-hexadiyne is approximately 0.54%.[4]

o Storage:[1]Annulene is sensitive and can decompose. It is best stored as a solution in
benzene-ether in a refrigerator.[4]

Visualizations
Synthesis Workflow for[1JAnnulene

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


http://orgsyn.org/demo.aspx?prep=CV6P0068
https://en.wikipedia.org/wiki/Cyclododecatriene
http://orgsyn.org/demo.aspx?prep=CV6P0068
https://en.wikipedia.org/wiki/Cyclododecatriene
http://orgsyn.org/demo.aspx?prep=CV6P0068
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253648?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Starting

Material

1,5-Hexadiyne

Cu(OAc)2
yridine, 60°C

Step 1: Oxidative Coupling

Crude Polyacetylene Mixture
(Hexadehydro[18]annulene)

1. KOtBu, t-BuOH
D. Chromatography

ration & Purification

Step 2: Isomeriz

Tridehydro[18]annulene

H2, Pd/CaCOs
Benzene

Step 3: Partie
Y

1 Hydrogenation

[18]Annulene

Click to download full resolution via product page

Caption: Reaction scheme for the synthesis of[1]annulene via the Sondheimer method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth

carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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